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Compound of Interest

Compound Name:
4-Chloro-quinoline-3-

carboxylicacid

Cat. No.: B8516075 Get Quote

4-Chloro-quinoline-3-carboxylic acid (CAS No. 179024-66-9) is a heterocyclic organic

compound featuring a quinoline core functionalized with a chlorine atom and a carboxylic acid

group.[1] Its molecular structure, particularly the presence of reactive sites like the chloro and

carboxylic acid moieties, makes it a valuable and versatile building block in medicinal chemistry

and drug development.[1][2] The quinoline scaffold is a privileged structure in pharmacology,

appearing in numerous approved drugs, and this chlorinated derivative serves as a key

intermediate for synthesizing novel therapeutic agents and functional materials.[2]

Given its role in early-stage research and development, a thorough understanding of its safety

profile is not merely a regulatory formality but a cornerstone of responsible science.

Professionals handling this compound must operate with a proactive safety mindset, grounded

in a detailed analysis of its potential hazards, even when comprehensive toxicological data is

limited. This guide provides a deep dive into the safety considerations, handling protocols, and

emergency procedures for 4-Chloro-quinoline-3-carboxylic acid, designed for the scientists and

researchers at the forefront of innovation.
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Property Data Source

Chemical Formula C₁₀H₆ClNO₂ [1]

Molecular Weight ~207.61 g/mol [1][3]

Synonyms
3-Quinolinecarboxylic acid, 4-

chloro-
[1]

Appearance Solid, powder [1][4]

CAS Number 179024-66-9 [1][5]

Table 1: Physical & Chemical Properties of 4-Chloro-quinoline-3-carboxylic acid

Section 2: Hazard Analysis & GHS Classification
A critical review of available Safety Data Sheets (SDS) reveals a significant lack of harmonized

GHS classification for 4-Chloro-quinoline-3-carboxylic acid itself, with some sources providing

no data.[5] However, data for structurally related quinoline derivatives, such as 4-

chloroquinoline and other isomers, consistently point towards specific hazards.[6][7] A

conservative approach, therefore, necessitates treating 4-Chloro-quinoline-3-carboxylic acid as

possessing these potential hazards until proven otherwise.

The primary risks associated with compounds of this class include irritation to the skin, eyes,

and respiratory system.[4][7] Harmful effects upon ingestion are also a significant concern.[6]

The causality behind this lies in the reactivity of the quinoline nucleus and its substituents,

which can interact with biological macromolecules, leading to irritation and potential toxicity.
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Hazard Class GHS Classification Key Findings & Notes

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)

While data for the specific

compound is sparse, related

quinolines are known to be

harmful if ingested.[6][8]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

This is a consistent

classification across similar

quinoline compounds.[7] Direct

contact can cause

inflammation.[6]

Serious Eye Damage/Irritation
Category 2/2A (Causes serious

eye irritation)

Direct contact with the powder

can cause significant irritation

and potential damage.[4][7]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)

Inhalation of dust can irritate

the respiratory tract.[7][9]

Carcinogenicity/Mutagenicity Data Not Available

No specific data was found for

this compound. However,

studies on the parent

compound, quinoline, have

indicated potential mutagenic

activity, warranting caution.[6]

Table 2: GHS Hazard Classification Analysis based on available data and surrogate

compounds.
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Diagram 1: Potential Hazard & Exposure Pathways
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Diagram 2: PPE Selection & Donning Workflow
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Caption: Diagram 2: PPE Selection & Donning Workflow
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Section 4: Standard Operating Procedures for
Handling & Storage
Safe Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly and the work

area (fume hood) is clean and uncluttered.

Aliquotting: Avoid scooping or pouring the powder in a way that creates dust clouds. Use

spatulas gently. For weighing, tare the container with the lid on to minimize the time the

container is open.

Solution Preparation: When dissolving, add the solid to the solvent slowly to prevent

splashing.

Post-Handling: After handling, decontaminate the work surface. Wash hands thoroughly with

soap and water, even after removing gloves. [4][10]Contaminated work clothing should not

be allowed out of the workplace. Storage:

Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place. [4][5]

[10]* Incompatibilities: Keep away from strong oxidizing agents, as these can lead to

vigorous and potentially hazardous reactions. [6]* Security: Store in a locked cabinet or area

with restricted access to authorized personnel only. [10]

Section 5: Emergency Protocols & First Response
Immediate and correct response to an emergency can significantly mitigate harm.

Accidental Release/Spill:

Evacuate & Secure: Immediately alert others in the area and evacuate non-essential

personnel. Secure the area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Assess: Do not attempt cleanup without the proper PPE, including respiratory protection.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15133~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2017:53:25~~Quinoline-3-carboxylic%20acid~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chloroquinoline_4_carboxylic_acid.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15133~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2017:53:25~~Quinoline-3-carboxylic%20acid~~
https://www.echemi.com/sds/4-chloro-quinoline-3-carboxylic-acid-pd180810122159.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chloroquinoline_4_carboxylic_acid.pdf
https://datasheets.scbt.com/sc-256744.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chloroquinoline_4_carboxylic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8516075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain & Clean: For a small spill, carefully sweep up the solid material, avoiding dust

generation. [9]Use a HEPA-filtered vacuum for larger spills if available. Place the collected

material into a suitable, labeled, and sealed container for hazardous waste disposal. [6]5.

Decontaminate: Clean the spill area with soap and water once the solid is removed. [10]

Fire-Fighting Measures:

Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-resistant

foam. [5][6][9]Do not use a direct water jet, as it may scatter the powder.

Hazards: Combustion may produce poisonous and corrosive fumes, including carbon

monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen chloride gas. [6][9][11]*

Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and full

protective gear. [5][9] First-Aid Measures: The following are immediate first-response actions.

In all cases of significant exposure, seek prompt medical attention and provide the attending

physician with the Safety Data Sheet. [9]* Inhalation: Move the person to fresh air. If

breathing is difficult, give oxygen. If breathing has stopped, begin artificial respiration

immediately. [4][5][12]* Skin Contact: Immediately remove all contaminated clothing. Wash

the affected skin area thoroughly with plenty of soap and running water. [4][5][12]* Eye

Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the

eyelids open. [4][5][9]Remove contact lenses if present and easy to do. Continue rinsing.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. [4][5][9]
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Diagram 3: Emergency Spill Response Decision Tree
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Caption: Diagram 3: Emergency Spill Response Decision Tree
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Section 6: Toxicological & Ecological Profile - A
Data Gap Analysis
For 4-Chloro-quinoline-3-carboxylic acid (CAS 179024-66-9), specific, peer-reviewed

toxicological and ecological data is largely unavailable in public databases and supplier SDS.

[5]This data gap is common for research-grade chemicals. In the absence of specific data, a

risk assessment must be based on the known properties of the chemical class. Quinolines can

be toxic to aquatic life, and their release into the environment must be strictly avoided. The

precautionary principle dictates that the compound should be handled as if it possesses the

potential for long-term health effects and environmental toxicity until comprehensive data

proves otherwise.

Section 7: Disposal Considerations
All waste containing 4-Chloro-quinoline-3-carboxylic acid, including spilled material, empty

containers, and contaminated PPE, must be treated as hazardous waste.

Procedure: Dispose of contents and container at an approved waste disposal plant in

accordance with all local, state, and federal regulations. [4][12]* Environmental Precaution:

Do not allow the chemical to enter drains, soil, or waterways. [9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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